ethyl 2-(2-methyl-1H-indol-3-yl)-2-oxoacetate
Overview
Description
Ethyl 2-(2-methyl-1H-indol-3-yl)-2-oxoacetate (EMIOA) is an organic compound that belongs to the class of indoles. It is an important intermediate in the synthesis of various natural products and drugs, and has been extensively studied in the fields of organic chemistry and medicinal chemistry. This compound has a wide range of applications in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds.
Scientific Research Applications
Synthesis and Characterization
Ethyl 2-(2-methyl-1H-indol-3-yl)-2-oxoacetate serves as a precursor in the synthesis of various complex molecules. The compound's reactivity has been utilized in the formation of substituted 2-((1H-indol-4-yl)oxy)-N'-benzylideneacetohydrazide, demonstrating its application in generating compounds with antimicrobial activity (Prasad, 2017). Similarly, its incorporation into one-pot synthesis strategies has led to the creation of 1,4,5-trisubstituted 1,2,3-triazoles, showcasing its versatility and potential in medicinal chemistry applications (Ahmed et al., 2016).
Mechanistic Studies and Synthetic Applications
The compound has been subjected to mechanistic studies, particularly focusing on its decomposition reactions catalyzed by Lewis acids. These studies aim to uncover new insights into the mechanistic aspects and factors affecting product distribution, highlighting the compound's utility in synthetic organic chemistry (Gioiello et al., 2011). Moreover, it participates in regioselective additions, forming 2-arylamino-2-(2-oxo-2,3-dihydro-1H-indol-3-yl)acetates, a reaction critical for developing new chemical entities with potential biological activities (Koz’minykh et al., 2006).
Bioactive Compound Synthesis
Ethyl 2-(2-methyl-1H-indol-3-yl)-2-oxoacetate is instrumental in synthesizing bioactive compounds, including those with cytotoxic and anti-inflammatory properties. Its use in the synthesis of novel compounds from marine sources underlines its importance in discovering new drugs and bioactive materials (Chakraborty & Joy, 2019).
Catalysis and Reaction Mechanisms
Its application extends to catalysis, where it has been used in reactions catalyzed by methylrhenium trioxide, showcasing its versatility in organic synthesis processes, particularly in the transformation of ethyl diazoacetate to various products (Zhu & Espenson, 1996).
Mechanism of Action
Target of Action
It is known that indole derivatives, which this compound is a part of, have a wide range of biological activities and can interact with various targets . For instance, some indole derivatives are known to interact with actin-related proteins .
Mode of Action
Indole derivatives are known to interact with their targets in various ways, leading to different biological effects .
Biochemical Pathways
Indole derivatives are known to be involved in a variety of biochemical pathways, depending on their specific structures and targets .
Pharmacokinetics
The pharmacokinetic properties of a compound can significantly impact its bioavailability and overall biological effects .
Result of Action
Indole derivatives are known to have a wide range of biological effects, depending on their specific structures and targets .
Action Environment
Environmental factors can significantly impact the action of a compound, including its stability, efficacy, and potential side effects .
properties
IUPAC Name |
ethyl 2-(2-methyl-1H-indol-3-yl)-2-oxoacetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13NO3/c1-3-17-13(16)12(15)11-8(2)14-10-7-5-4-6-9(10)11/h4-7,14H,3H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RDKVWTARRVILKC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(=O)C1=C(NC2=CC=CC=C21)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20984818 | |
Record name | Ethyl (2-methyl-1H-indol-3-yl)(oxo)acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20984818 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
231.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
ethyl 2-(2-methyl-1H-indol-3-yl)-2-oxoacetate | |
CAS RN |
6628-34-8 | |
Record name | NSC60578 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=60578 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Ethyl (2-methyl-1H-indol-3-yl)(oxo)acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20984818 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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